Cas no 1397001-97-6 (2-(3-methylphenyl)formamidopropanoic acid)

• Product Name: 2-(3-methylphenyl)formamidopropanoic acid
• CAS No: 1397001-97-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4597001
• Update Time: 2025-11-02

2-(3-methylphenyl)formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)formamidopropanoic acid

• Inchi： 1S/C11H13NO3/c1-7-4-3-5-9(6-7)10(13)12-8(2)11(14)15/h3-6,8H,1-2H3,(H,12,13)(H,14,15)/t8-/m0/s1
• InChI Key： KPDBSQWRBLPDJF-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(3-methylphenyl)formamidopropanoic acid

Comprehensive Overview of 2-(3-methylphenyl)formamidopropanoic acid (CAS 1397001-97-6): Properties, Applications, and Research Insights

2-(3-methylphenyl)formamidopropanoic acid (CAS 1397001-97-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This N-formylated amino acid derivative combines a 3-methylphenyl group with a propanoic acid backbone, making it valuable for drug discovery and peptide synthesis. Recent studies highlight its potential as a building block for bioactive molecules, particularly in targeting metabolic pathways.

The compound's molecular formula C₁₁H₁₃NO₃ and molecular weight of 207.23 g/mol contribute to its moderate polarity, which is crucial for solubility in organic solvents like DMSO and ethanol. Researchers frequently inquire about "synthesis methods for 1397001-97-6" or "2-(3-methylphenyl)formamidopropanoic acid solubility," reflecting its experimental relevance. Its crystalline form and stability under ambient conditions make it suitable for long-term storage.

In pharmaceutical contexts, this compound is explored for its structural mimicry of natural amino acids, enabling modifications in peptide-based therapeutics. Current trends show rising searches for "CAS 1397001-97-6 in drug development" and "formamido acid derivatives as enzyme inhibitors," aligning with industry interest in targeted therapies. The 3-methylphenyl moiety may enhance membrane permeability, a hot topic in bioavailability optimization research.

Analytical characterization of 2-(3-methylphenyl)formamidopropanoic acid typically involves HPLC purification and NMR spectroscopy, with users often searching for "1397001-97-6 NMR peaks." Its UV absorption at 260-280 nm facilitates detection in biological assays. The compound's melting point (reported ~180-185°C) and logP value (~1.2) are critical parameters for formulation scientists.

Emerging applications include its use in metal-organic frameworks (MOFs) for controlled drug release, responding to the demand for "smart material precursors." Environmental researchers also investigate its biodegradation pathways, as sustainable chemistry gains prominence. The carboxyl group allows further functionalization, making it versatile for click chemistry applications.

Quality control protocols for CAS 1397001-97-6 emphasize residual solvent analysis and chiral purity verification, addressing regulatory requirements. Recent patent literature reveals its incorporation in prodrug designs, particularly for CNS-targeted compounds. This aligns with frequent queries about "blood-brain barrier penetrating molecules."

Future research directions may explore its structure-activity relationships in antimicrobial peptides or covalent inhibitor development, areas with growing publication activity. The compound's scalable synthesis potential makes it attractive for industrial applications, while its computational drug-likeness scores (e.g., Lipinski's Rule compliance) support virtual screening workflows.